Cas no 1367940-06-4 (5-amino-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-amino-1,2-oxazole-3-carboxylic acid
• CAS No: 1367940-06-4
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 1090666
• PubChem ID: 19768580
• Update Time: 2025-04-20

5-amino-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisoxazole-3-carboxylic acid
• 3-​Isoxazolecarboxylic acid, 5-​amino-
• 5-amino-1,2-oxazole-3-carboxylic acid
• SCHEMBL11568675
• DTXSID60599728
• 5-Aminoisoxazole-3-carboxylicacid
• CS-0372999
• EN300-192465
• 1367940-06-4

• Inchi： 1S/C4H4N2O3/c5-3-1-2(4(7)8)6-9-3/h1H,5H2,(H,7,8)
• InChI Key： XDDDRFAOBOUIGS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles